Cas no 1250092-27-3 (2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid)
2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromophenyl)-2-[(2-methoxyethyl)amino]acetic acid
- Benzeneacetic acid, 2-bromo-α-[(2-methoxyethyl)amino]-
- 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid
-
- MDL: MFCD16792973
- Inchi: 1S/C11H14BrNO3/c1-16-7-6-13-10(11(14)15)8-4-2-3-5-9(8)12/h2-5,10,13H,6-7H2,1H3,(H,14,15)
- InChI Key: VVPZASJPEXKFIH-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1Br)(C(=O)O)NCCOC
2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB521417-1 g |
(2-Bromophenyl)[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | 1g |
€439.00 | 2022-06-09 | ||
| TRC | B804105-10mg |
2-(2-bromophenyl)-2-[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B804105-50mg |
2-(2-bromophenyl)-2-[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B804105-100mg |
2-(2-bromophenyl)-2-[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | 100mg |
$ 230.00 | 2022-06-06 | ||
| Key Organics Ltd | BS-12435-100MG |
(2-bromophenyl)[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | >95% | 100mg |
£173.40 | 2023-06-14 | |
| Key Organics Ltd | BS-12435-0.5G |
(2-bromophenyl)[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | >95% | 0.5g |
£167.00 | 2025-02-08 | |
| Key Organics Ltd | BS-12435-1G |
(2-bromophenyl)[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | >95% | 1g |
£243.00 | 2023-06-14 | |
| Key Organics Ltd | BS-12435-5G |
(2-bromophenyl)[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | >95% | 5g |
£678.00 | 2023-06-14 | |
| Key Organics Ltd | BS-12435-10G |
(2-bromophenyl)[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | >95% | 10g |
£1066.00 | 2023-06-14 | |
| Enamine | EN300-174439-0.05g |
2-(2-bromophenyl)-2-[(2-methoxyethyl)amino]acetic acid |
1250092-27-3 | 95.0% | 0.05g |
$101.0 | 2025-02-20 |
2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid
Recent Advances in the Study of 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid (CAS: 1250092-27-3)
In recent years, the compound 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid (CAS: 1250092-27-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a bromophenyl group and a methoxyethylaminoacetic acid moiety makes it a versatile candidate for drug development, particularly in targeting specific biochemical pathways.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its role as a potential modulator of neurotransmitter systems. Preliminary findings suggest that 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid may interact with GABAergic and glutamatergic systems, which are critical in the treatment of neurological disorders such as epilepsy and anxiety. These insights have been derived from in vitro and in vivo experiments, which have demonstrated the compound's ability to cross the blood-brain barrier and exhibit neuroprotective effects.
Another significant aspect of research has been the synthesis and optimization of 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid derivatives. Researchers have employed advanced techniques such as structure-activity relationship (SAR) studies to enhance the compound's efficacy and reduce potential side effects. For instance, modifications to the methoxyethyl group have been shown to influence the compound's binding affinity to target receptors, thereby improving its therapeutic index. These developments underscore the importance of chemical modifications in drug design and highlight the potential of this compound as a lead molecule.
In addition to its neurological applications, 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid has also been explored for its anti-inflammatory and analgesic properties. Recent preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that the compound could be a viable candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and neuropathic pain. Further research is needed to validate these effects in clinical settings and to determine the optimal dosage and administration routes.
The pharmacokinetic profile of 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid has also been a subject of investigation. Studies have revealed that the compound exhibits favorable absorption and distribution characteristics, with a relatively long half-life that supports once-daily dosing. However, challenges remain in terms of metabolism and excretion, as some metabolites have been identified that may contribute to toxicity. Ongoing research aims to address these issues through the development of prodrugs or co-administration with metabolic inhibitors.
In conclusion, the compound 2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid (CAS: 1250092-27-3) represents a promising avenue for drug discovery and development. Its diverse pharmacological effects, coupled with ongoing advancements in synthetic chemistry and molecular biology, position it as a valuable tool for addressing unmet medical needs. Future research should focus on translating these preclinical findings into clinical applications, with the ultimate goal of improving patient outcomes in various therapeutic areas.
1250092-27-3 (2-(2-bromophenyl)-2-(2-methoxyethyl)aminoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)